6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid)

• IUPAC Name: 6-[(4-carboxy-2-phenylquinolin-6-yl)methyl]-2-phenylquinoline-4-carboxylic acid
• InChI: InChI=1S/C33H22N2O4/c36-32(37)26-18-30(22-7-3-1-4-8-22)34-28-13-11-20(16-24(26)28)15-21-12-14-29-25(17-21)27(33(38)39)19-31(35-29)23-9-5-2-6-10-23/h1-14,16-19H,15H2,(H,36,37)(H,38,39)
• InChI Key: KSWJLNNYEWSBMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)CC4=CC5=C(C=C4)N=C(C=C5C(=O)O)C6=CC=CC=C6)C(=C2)C(=O)O
• Molecular Formula: C33H22N2O4
• Molecular Weight: 510.5 g/mol

Description

6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid), also known as BQQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. BQQ belongs to the family of quinolinecarboxylic acids and is a derivative of quinoline, a heterocyclic aromatic compound.

Mechanism of Action

6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) exerts its antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation. It also enhances the activity of antioxidant enzymes such as catalase and superoxide dismutase.
Biochemical and Physiological Effects:
6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) has been shown to have a range of biochemical and physiological effects. It has been found to protect against neurotoxicity induced by beta-amyloid, a protein that is implicated in the development of Alzheimer's disease. 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) is its antioxidant properties, which make it a useful tool for studying oxidative stress-related disorders. However, one limitation of 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid). One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a therapeutic agent for other oxidative stress-related disorders such as cardiovascular disease and cancer. Additionally, further research is needed to fully understand the biochemical and physiological effects of 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) and its mechanisms of action.

Synthesis Methods

The synthesis of 6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) involves the reaction of 2-phenyl-4-quinolinecarboxylic acid with formaldehyde in the presence of a catalyst such as sulfuric acid. The resulting product is a yellow crystalline powder with a melting point of 268-270 °C.

Scientific Research Applications

6,6'-methylenebis(2-phenyl-4-quinolinecarboxylic acid) has been extensively studied for its potential applications in biochemical and physiological research. It has been shown to exhibit antioxidant properties, which makes it a promising candidate for the treatment of oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease.